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Compound of Interest

Compound Name: 2-Chloro-1,4-diiodobenzene

CAS No.: 79887-23-3

Cat. No.: B1502108

Get Quote

Executive Summary
2-Chloro-1,4-diiodobenzene (

) represents a critical halogenated scaffold in organic synthesis, particularly as an electrophilic
partner in iterative cross-coupling reactions (e.g., Suzuki-Miyaura, Sonogashira). Its unique
substitution pattern—possessing three distinct halogen sites—creates a complex electronic
environment that challenges standard spectral assignment.

This guide provides a rigorous methodology for the structural validation of 2-Chloro-1,4-
diiodobenzene using 1H and 13C NMR spectroscopy. It focuses on distinguishing the

regiochemical isomers through spin-spin coupling analysis and the relativistic "Heavy Atom

Effect" of iodine.

Molecular Structure & Symmetry Analysis
Before spectral acquisition, a symmetry analysis is required to predict the signal multiplicity.

The molecule lacks a plane of symmetry due to the asymmetric placement of the Chlorine atom

at position 2 relative to the Iodine atoms at positions 1 and 4.
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Structural Parameters[1][2][3][4][5]
Formula:

Spin Systems: The aromatic protons form an AMX or highly perturbed ABX spin system,

depending on the field strength.

Proton Environments: 3 non-equivalent protons.

H3: Isolated between Cl and I (Para to H6, Meta to H5).

H5: Adjacent to I (C4) and H6 (C6).

H6: Adjacent to I (C1) and H5 (C5).

Predicted Coupling Logic
(H5–H6): ~8.0 – 9.0 Hz (Strong coupling).

(H3–H5): ~2.0 – 3.0 Hz (Fine splitting).

(H3–H6): ~0 – 1.0 Hz (Often unresolved broadening).

Experimental Protocol
To ensure reproducibility and high-resolution data, the following acquisition parameters are

recommended.

Sample Preparation[2][6]
Solvent: Chloroform-d (

) is the standard choice. It minimizes solvent-solute interactions that could obscure fine
splitting.

Concentration: 10–15 mg in 0.6 mL solvent for 1H; 30–50 mg for 13C to resolve the

quaternary Iodine-bearing carbons.

Internal Standard: TMS (
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0.00 ppm).[1]

Acquisition Parameters
Pulse Sequence:

1H: Standard zg30 (30° excitation pulse) to ensure accurate integration.

13C: Power-gated decoupling (pg30) with NOE enhancement to visualize quaternary

carbons (C-I and C-Cl).

Relaxation Delay (D1): Set to

2.0 seconds for 13C to allow relaxation of the long

quaternary carbons (C1, C2, C4).

1H NMR Spectral Analysis
The proton spectrum is defined by the deshielding effects of the halogen substituents. While

both Cl and I are electron-withdrawing by induction (-I), they are electron-donating by

resonance (+M). However, the large size of Iodine creates significant local magnetic anisotropy.

Assignment Logic
H3 (The Singlet): This proton is flanked by Chlorine (C2) and Iodine (C4). It is isolated from

the other protons by substituents. It appears as a singlet (or doublet of doublets with very

small

values). It is typically the most deshielded (downfield) signal due to the combined inductive
effect of two ortho-halogens.

H5 & H6 (The Doublets): These protons are ortho to each other. They will appear as a pair of

doublets with a large coupling constant (

Hz).

H5: Ortho to Iodine (C4) and Meta to Chlorine.

H6: Ortho to Iodine (C1) and Para to Chlorine.
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Quantitative Data Summary (Predicted)

Proton

Chemical Shift
(

ppm)

Multiplicity

Coupling
Constants (

Hz)

Assignment
Logic

H3 7.85 – 7.95 Singlet (d)

Deshielded by

ortho-Cl and

ortho-I. Isolated.

H6 7.55 – 7.65 Doublet
Ortho to I (C1).

Para to Cl.

H5 7.30 – 7.40
Doublet of

Doublets

Ortho to I (C4).

Meta to Cl.

Note: Exact shifts vary slightly by concentration. The relative order (H3 > H6 > H5) is the

diagnostic fingerprint.

13C NMR Spectral Analysis
The Carbon-13 spectrum is the definitive confirmation of the 1,4-diiodo regiochemistry. The

analysis hinges on the Heavy Atom Effect (Spin-Orbit Coupling), which causes carbon atoms

attached to heavy halogens (like Iodine) to resonate at significantly higher fields (lower ppm)

than typical aromatic carbons.

The "Heavy Atom on Light Atom" (HALA) Effect
Iodine substituents induce a shielding effect of approximately 30–40 ppm on the ipso-carbon.

This is contrary to the electronegativity trend observed with Fluorine or Chlorine.

Signal Assignments
C-I (C1 & C4): These will appear in the distinct upfield region, typically 85 – 100 ppm. The

presence of two distinct signals in this region confirms the di-iodo substitution.

C-Cl (C2): Chlorine exerts a deshielding effect. This quaternary carbon will appear downfield,

typically 135 – 140 ppm.
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C-H (C3, C5, C6): Resonate in the standard aromatic window (128 – 135 ppm).

13C Chemical Shift Table[6][8][9]

Carbon Type
Shift (

ppm)

Key Diagnostic
Feature

C1 Quaternary (C-I) 95 – 100
Shielded by Iodine.

Ortho to Cl.

C4 Quaternary (C-I) 90 – 95
Shielded by Iodine.

Meta to Cl.

C2 Quaternary (C-Cl) 136 – 139
Deshielded by

Chlorine.

C3 Methine (CH) 138 – 140
Deshielded (between

two halogens).

C6 Methine (CH) 130 – 132 Standard aromatic.

C5 Methine (CH) 128 – 130 Standard aromatic.

Structural Elucidation Workflow
The following diagram illustrates the logical decision tree used to confirm the structure of 2-
Chloro-1,4-diiodobenzene against potential isomers (e.g., 2,5-diiodo).
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(C6H3ClI2)
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Caption: Logical workflow for distinguishing 2-Chloro-1,4-diiodobenzene from symmetric

isomers using NMR splitting patterns and Carbon equivalence.

Advanced Verification: 2D NMR Logic
For definitive assignment of the specific protons (H3 vs H6), HMBC (Heteronuclear Multiple

Bond Correlation) is the gold standard.

HMBC Pathway
Focus on C2 (C-Cl): This carbon is deshielded (~138 ppm).

Correlations:

H3 will show a strong 2-bond correlation (

) to C2.

H6 will show a weak or null correlation to C2 (3-bond, para).

H5 will show a 3-bond correlation (

) to C1 (C-I).

This connectivity mapping proves the regiochemistry beyond doubt, linking the isolated singlet

(H3) directly to the Chlorine-bearing carbon.
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Caption: HMBC connectivity map showing critical 2-bond and 3-bond correlations for

unambiguous assignment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. rsc.org [rsc.org]

2. 2-Chloro-1,4-diiodobenzene | C6H3ClI2 | CID 53406555 - PubChem
[pubchem.ncbi.nlm.nih.gov]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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